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For Researchers, Scientists, and Drug Development Professionals

Introduction
CP028 is a novel peptide-based fluorescent probe with significant potential for in vivo imaging

applications, particularly in oncology. This document provides detailed application notes and

protocols for the use of CP028 in preclinical research, focusing on its utility as a tumor-targeting

near-infrared (NIR) imaging agent. The core of this technology lies in the conjugation of the

cell-penetrating peptide p28 with the fluorescent dye Indocyanine Green (ICG), creating a

water-soluble and non-toxic probe, ICG-p28, capable of accurately localizing tumors in vivo.[1]

The p28 peptide, a fragment of the bacterial protein azurin, preferentially enters cancer cells

and binds to the tumor suppressor protein p53, enhancing its cellular levels and pro-apoptotic

activity.[1] This inherent tumor-targeting capability, combined with the excellent optical

properties of ICG in the NIR spectrum, makes ICG-p28 a powerful tool for image-guided

surgery and cancer research.[1]

Principle of Action
The mechanism of ICG-p28 relies on the tumor-targeting properties of the p28 peptide. Upon

systemic administration, ICG-p28 circulates throughout the body and preferentially

accumulates in tumor tissues. This is attributed to the ability of p28 to selectively penetrate

cancerous cells. Once inside the tumor cells, the conjugated ICG fluorophore can be excited by

a NIR light source, and its subsequent fluorescence emission can be detected by a suitable
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imaging system. This allows for real-time visualization of the tumor margins, aiding in more

precise surgical resection and a better understanding of tumor biology.[1]

Core Applications
Image-Guided Surgery: Real-time intraoperative visualization of tumor margins to improve

the accuracy and completeness of surgical resection.[1]

Tumor Localization: Non-invasive detection and localization of primary tumors and

metastases in preclinical animal models.[1]

Drug Delivery and Pharmacokinetics: Monitoring the biodistribution and tumor accumulation

of p28-based therapeutics.

Cancer Biology Research: Studying tumor progression, and the tumor microenvironment in

living organisms.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the use of ICG-p28 in in vivo

imaging studies.
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Parameter Value Reference

p28 Peptide Molecular Weight 2914 Da [1]

ICG-p28 Conjugate
p28 peptide conjugated with

ICG-maleimide
[1]

Excitation Wavelength (700

Channel)
685 nm [1]

Excitation Wavelength (800

Channel)
785 nm [1]

Imaging System Dynamic

Range
>6 logs (auto) [1]

Imaging System Resolution 21–337 μm [1]

Animal Model Athymic mice [1]

Tumor Cell Inoculum
1 x 10^6 cells per animal

(subcutaneously)
[1]

Experimental Protocols
Protocol 1: Preparation of ICG-p28 Imaging Agent
This protocol details the conjugation of the p28 peptide with the near-infrared fluorescent dye

ICG.

Materials:

p28 peptide (LSTAADMQGVVTDGMASGLDKDYLKPDD)

ICG-maleimide

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate Buffered Saline (PBS), pH 7.0

Dialysis tubing (M.W. 2000 cutoff)
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Sephadex G-25 column

Procedure:

Dissolve the p28 peptide in PBS at pH 7.0.[1]

In a separate light-protected tube, dissolve ICG-maleimide in anhydrous DMSO.

React the p28 solution with the ICG-maleimide solution for 3 hours at room temperature in

the dark.[1]

To remove unreacted ICG-maleimide, dialyze the reaction mixture against PBS at 4°C for 24

hours using a dialysis tube with a 2000 Da molecular weight cutoff.[1]

Further purify the ICG-p28 conjugate by filtration over a Sephadex G-25 column.[1]

Confirm the final product using mass spectrometry.[1]

Store the purified ICG-p28 conjugate in PBS at 4°C, protected from light.

Protocol 2: In Vivo Tumor Imaging in a Murine Model
This protocol describes the procedure for establishing a tumor xenograft model and performing

real-time NIR fluorescence imaging.

Materials:

ICG-p28 imaging agent

Tumor cells (e.g., human glioma, breast cancer)

Athymic nude mice (6-8 weeks old)

Phosphate Buffered Saline (PBS)

Ketamine-xylazine anesthetic cocktail

Veterinary ointment
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Near-Infrared (NIR) fluorescence imaging system

Procedure:

Tumor Model Establishment:

Culture the desired cancer cell line to 80-90% confluency.

Harvest the cells and wash them with PBS.

Resuspend the cells in PBS to a final concentration of 1 x 10^6 cells per 200 μl.[1]

Subcutaneously inject 200 μl of the cell suspension into the flank of each athymic mouse.

[1]

Monitor tumor growth regularly by measuring tumor dimensions with calipers.

In Vivo NIR Imaging:

Once tumors reach a suitable size (e.g., 100-200 mm³), inject the ICG-p28 imaging agent

at the predetermined optimal dose via the tail vein.[1]

Anesthetize the mice by intraperitoneal injection of a ketamine-xylazine cocktail.[1]

Apply veterinary ointment to the eyes to prevent dryness.[1]

Place the anesthetized mouse on the imaging stage of the NIR imaging system. A heat

pad should be used to maintain the animal's body temperature.[1]

Acquire images at various time points post-injection to determine the optimal imaging

window for maximal tumor-to-background contrast.

For image-guided surgery studies, perform the surgical resection of the tumor under real-

time NIR imaging guidance.[1]

Visualizations
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Caption: Signaling pathway of ICG-p28 in tumor cells for in vivo imaging.
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Caption: Experimental workflow for in vivo imaging with ICG-p28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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